Cas no 90902-83-3 (2-Bromo-5-chloro-3-pyridinamine)

2-Bromo-5-chloro-3-pyridinamine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring both bromine and chlorine substituents on the pyridine ring, enhances its reactivity as an intermediate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig aminations. The presence of the amine group at the 3-position further facilitates functionalization, making it valuable for constructing complex heterocyclic frameworks. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced electronic and steric properties. High purity and stability under standard conditions ensure reliable performance in synthetic applications.
2-Bromo-5-chloro-3-pyridinamine structure
90902-83-3 structure
Product Name:2-Bromo-5-chloro-3-pyridinamine
CAS No:90902-83-3
MF:C5H4BrClN2
MW:207.455658912659
MDL:MFCD07368976
CID:61453
PubChem ID:2769640
Update Time:2025-05-20

2-Bromo-5-chloro-3-pyridinamine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-2-bromo-5-chloropyridine
    • 2-bromo-5-chloropyridin-3-amine
    • 2-Bromo-3-amino-5-chloropyridine
    • 2-Bromo-5-Chloro-3-Aminopyridine
    • 3-Pyridinamine, 2-bromo-5-chloro-
    • 2-bromo-5-chloro-3-pyridylamine
    • PubChem15171
    • KSC495S9T
    • AZOXQBMBDRLSCQ-UHFFFAOYSA-N
    • 2-Bromo-5-chloropyridine-3-amine
    • 2-Bromo-5-chloro-pyridin-3-ylamine
    • SBB051899
    • SY033433
    • N370
    • BR
    • 2-Bromo-5-chloro-3-pyridinamine (ACI)
    • (2-Bromo-5-chloropyridin-3-yl)amine
    • BDBM626096
    • MFCD07368976
    • AKOS015855685
    • DB-003884
    • 90902-83-3
    • DS-0697
    • EN300-208882
    • 3-amino-2-bromo-5-chloropyridine, AldrichCPR
    • SCHEMBL305370
    • AC-24911
    • CS-0042741
    • J-508350
    • TS-02963
    • DTXSID30377813
    • 2-bromo-5-chloro-pyridin-3-amine
    • SB78492
    • 2-Bromo-5-chloro-3-pyridinamine
    • MDL: MFCD07368976
    • Inchi: 1S/C5H4BrClN2/c6-5-4(8)1-3(7)2-9-5/h1-2H,8H2
    • InChI Key: AZOXQBMBDRLSCQ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(N)C(Br)=NC=1

Computed Properties

  • Exact Mass: 205.92500
  • Monoisotopic Mass: 205.925
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.834
  • Melting Point: 142.0 to 146.0 deg-C
  • Boiling Point: 312.7℃ at 760 mmHg
  • Flash Point: 142.9°C
  • Refractive Index: 1.648
  • PSA: 38.91000
  • LogP: 2.66090
  • λmax: 314(EtOH)(lit.)

2-Bromo-5-chloro-3-pyridinamine Security Information

2-Bromo-5-chloro-3-pyridinamine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-5-chloro-3-pyridinamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B682275-100mg
2-Bromo-5-chloro-3-pyridinamine
90902-83-3
100mg
$ 64.00 2023-04-18
TRC
B682275-1g
2-Bromo-5-chloro-3-pyridinamine
90902-83-3
1g
$ 65.00 2022-06-06
TRC
B682275-5g
2-Bromo-5-chloro-3-pyridinamine
90902-83-3
5g
$ 80.00 2022-06-06
TRC
B682275-10g
2-Bromo-5-chloro-3-pyridinamine
90902-83-3
10g
$ 133.00 2023-04-18
Apollo Scientific
OR3720-1g
3-Amino-2-bromo-5-chloropyridine
90902-83-3 95%
1g
£15.00 2025-02-20
Apollo Scientific
OR3720-5g
3-Amino-2-bromo-5-chloropyridine
90902-83-3 95%
5g
£45.00 2023-04-20
Apollo Scientific
OR3720-25g
3-Amino-2-bromo-5-chloropyridine
90902-83-3 95%
25g
£73.00 2023-04-20
ChemScence
CS-0042741-10g
3-Amino-2-bromo-5-chloropyridine
90902-83-3 99.33%
10g
$42.0 2022-04-26
ChemScence
CS-0042741-25g
3-Amino-2-bromo-5-chloropyridine
90902-83-3 99.33%
25g
$78.0 2022-04-26
ChemScence
CS-0042741-100g
3-Amino-2-bromo-5-chloropyridine
90902-83-3 99.33%
100g
$303.0 2022-04-26

2-Bromo-5-chloro-3-pyridinamine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Iron Solvents: Acetic acid ;  rt → 60 °C; 30 min, 60 °C
Reference
Convenient and practical synthesis of 6-chloro-2-(chloromethyl)thiazolo[5,4-b]pyridine
Ding, Zi-Chun; Ma, Xiang; Zhou, Weicheng, Synthetic Communications, 2012, 42(19), 2791-2796

Production Method 2

Reaction Conditions
1.1 Reagents: Phenylsilane Catalysts: Triphenylphosphine ,  Sodium iodide Solvents: Chloroform ;  72 h, 60 °C
1.2 Reagents: Sodium carbonate Solvents: Water
Reference
NaI/PPh3-Mediated Photochemical Reduction and Amination of Nitroarenes
Qu, Zhonghua; Chen, Xing; Zhong, Shuai; Deng, Guo-Jun ; Huang, Huawen, Organic Letters, 2021, 23(14), 5349-5353

2-Bromo-5-chloro-3-pyridinamine Raw materials

2-Bromo-5-chloro-3-pyridinamine Preparation Products

2-Bromo-5-chloro-3-pyridinamine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:90902-83-3)3-AMINO-2-BROMO-5-CHLOROPYRIDINE
Order Number:sfd17093
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on 2-Bromo-5-chloro-3-pyridinamine

Professional Introduction to 2-Bromo-5-chloro-3-pyridinamine (CAS No. 90902-83-3)

2-Bromo-5-chloro-3-pyridinamine, with the chemical formula C₅H₅BrClN₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered considerable attention due to its versatile structural properties and potential applications in drug development. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthesizing various bioactive molecules.

The compound's molecular structure, characterized by a pyridine core substituted at the 2-position with a bromine atom and at the 5-position with a chlorine atom, while the 3-position is occupied by an amino group, imparts unique electronic and steric properties. These features make 2-Bromo-5-chloro-3-pyridinamine an attractive scaffold for designing novel therapeutic agents targeting a range of diseases.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have demonstrated that such compounds can interact with biological targets in multiple ways, including enzyme inhibition and receptor binding. The bromo and chloro substituents serve as reactive sites for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

One of the most promising areas of research involving 2-Bromo-5-chloro-3-pyridinamine is its role as a precursor in the synthesis of small-molecule drugs. For instance, researchers have utilized this compound to develop inhibitors of kinases and other enzymes implicated in cancer progression. The ability to modify the pyridine ring at various positions provides a high degree of flexibility in designing molecules with enhanced potency and selectivity.

Recent advancements in computational chemistry have further accelerated the discovery process for novel drug candidates derived from 2-Bromo-5-chloro-3-pyridinamine. Molecular modeling techniques have enabled scientists to predict the binding affinity of different derivatives to biological targets with remarkable accuracy. This has led to the identification of several promising lead compounds that are now undergoing further optimization.

The synthesis of 2-Bromo-5-chloro-3-pyridinamine itself is another area where innovation has been significant. Modern synthetic methodologies have improved both the yield and purity of this compound, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired pyridine framework efficiently.

In addition to its pharmaceutical applications, 2-Bromo-5-chloro-3-pyridinamine has shown potential in materials science. Its ability to form coordination complexes with metal ions has been explored for developing novel catalysts and functional materials. These complexes exhibit unique electronic properties that could be harnessed for applications in optoelectronics and energy storage.

The future prospects for 2-Bromo-5-chloro-3-pyridinamine are vast, driven by ongoing research efforts aimed at uncovering its full potential. As our understanding of biological systems continues to expand, new therapeutic targets will emerge, providing additional opportunities for drug discovery using this versatile compound. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.

In conclusion, 2-Bromo-5-chloro-3-pyridinamine (CAS No. 90902-83-3) represents a cornerstone in modern medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for developing innovative treatments across multiple therapeutic areas. As research progresses, we can expect even more groundbreaking applications to emerge from this remarkable compound.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:90902-83-3)3-AMINO-2-BROMO-5-CHLOROPYRIDINE
sfd17093
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email